Cas no 2138353-96-3 (2-3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 2-3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 2138353-96-3
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5907192
• PubChem ID: 165954706
• Update Time: 2025-07-09

2-3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
• 2-[3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl]-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
• 2138353-96-3
• EN300-1128362

• Inchi： 1S/C12H14N4O2/c1-16-9(4-5-13-16)10(17)7-12-14-11(15-18-12)6-8-2-3-8/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： ZXULWFNBFBINKQ-UHFFFAOYSA-N
• SMILES： O1C(CC(C2=CC=NN2C)=O)=NC(CC2CC2)=N1

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one

Introduction to the Compound CAS No. 2138353-96-3: 2-(3-(Cyclopropylmethyl)-1,2,4-Oxadiazol-5-yl)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one

The compound CAS No. 2138353-96-3, known as 2-(3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential in drug discovery and development. The molecule's structure incorporates a cyclopropylmethyl group, a 1,2,4-oxadiazole ring system, and a pyrazole moiety, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The cyclopropylmethyl group is known for its ability to enhance the stability and bioavailability of molecules, while the oxadiazole ring system is often associated with potent pharmacological activity. Additionally, the pyrazole moiety has been shown to exhibit strong binding affinity towards various biological targets, making this compound a promising candidate for further research.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent research has demonstrated that this compound exhibits significant inhibitory activity against several key kinases, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the cyclopropylmethyl group requires careful control over reaction conditions to ensure optimal yields and purity. Similarly, the formation of the oxadiazole ring system involves a series of condensation reactions that must be meticulously executed to achieve the desired product.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. Its ability to penetrate cellular membranes and distribute widely throughout tissues suggests that it may have excellent bioavailability when administered orally or intravenously. Furthermore, preliminary toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation.

The structural complexity of this compound also presents unique challenges in terms of scalability and cost-effectiveness. Researchers are currently exploring alternative synthetic routes that could simplify the production process while maintaining the molecule's integrity and activity. These efforts are crucial for ensuring that this compound can be made available to patients in a timely and cost-effective manner.

In conclusion, CAS No. 2138353-96-3 represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and promising pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound has the potential to contribute significantly to the development of novel treatments for a wide range of diseases.